3-amino-2,2-difluoro-1-phenylpropan-1-ol hydrochloride
Overview
Description
“3-amino-2,2-difluoro-1-phenylpropan-1-ol hydrochloride” is a chemical compound with the molecular formula C9H12ClF2NO . It has a molecular weight of 223.65 . The compound is a salt, as indicated by the presence of hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H11F2NO.ClH/c10-9(11,8(12)6-13)7-4-2-1-3-5-7;/h1-5,8,13H,6,12H2;1H/t8-;/m1./s1 . This code provides a detailed description of the molecule’s structure, including its stereochemistry.Mechanism of Action
Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-2,2-difluoro-1-phenylpropan-1-ol hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "Benzaldehyde", "2,2-difluoroacetophenone", "Ammonium acetate", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Condensation of benzaldehyde and 2,2-difluoroacetophenone in ethanol with ammonium acetate as a catalyst to form chalcone.", "Step 2: Reduction of chalcone with sodium borohydride in ethanol to form 3-amino-2,2-difluoro-1-phenylpropan-1-ol.", "Step 3: Quaternization of 3-amino-2,2-difluoro-1-phenylpropan-1-ol with hydrochloric acid in water to form 3-amino-2,2-difluoro-1-phenylpropan-1-ol hydrochloride.", "Step 4: Neutralization of the reaction mixture with sodium hydroxide to adjust the pH and isolate the final product." ] } | |
| 2751616-25-6 | |
Molecular Formula |
C9H12ClF2NO |
Molecular Weight |
223.6 |
Purity |
95 |
Origin of Product |
United States |
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